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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough understanding of the principles and methodologies

behind caspase-1 activity assays. Caspase-1, a key inflammatory caspase, plays a critical role

in the innate immune response through the activation of inflammasomes. Its activity leads to

the maturation and release of pro-inflammatory cytokines IL-1β and IL-18, as well as a form of

programmed cell death known as pyroptosis. Accurate measurement of caspase-1 activity is

therefore essential for research in immunology, inflammation, and for the development of novel

therapeutics targeting inflammatory diseases.

The Inflammasome and Caspase-1 Activation
Inflammasomes are multi-protein complexes that assemble in the cytosol in response to

pathogen-associated molecular patterns (PAMPs) and danger-associated molecular patterns

(DAMPs).[1] A canonical inflammasome complex typically consists of a sensor protein (e.g.,

NLRP3, NLRC4, AIM2), an adaptor protein (ASC), and pro-caspase-1.[1] The assembly of the

inflammasome brings pro-caspase-1 molecules into close proximity, leading to their

dimerization and auto-activation through proteolytic cleavage. Activated caspase-1 is a

heterotetramer composed of two p20 and two p10 subunits.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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